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Compound of Interest

Compound Name: Citronellyl nitrile

Cat. No.: B1228654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of

Citronellyl Nitrile, specifically its molecular weight and density. The information is presented to

support research and development activities where this compound is of interest. This document

includes a summary of its quantitative data, detailed experimental protocols for property

determination, and a workflow diagram for compound characterization.

Quantitative Data Summary
Citronellyl nitrile, also known as 3,7-dimethyloct-6-enenitrile, is a fragrance ingredient with a

fresh, citrus-like aroma.[1][2] Its key physical properties are summarized in the table below.
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Property Value Unit Source(s)

Molecular Weight 151.25 g/mol [1][3][4][5][6][7][8][9]

Chemical Formula C₁₀H₁₇N [1][2][3][4][6]

Density 0.833 - 0.846 g/cm³ [1][4][10]

0.842 - 0.847 (at

25°C)
g/mL [1][11]

0.85 g/cm³ [2]

Appearance
Colorless to pale

yellow liquid
[1][2][10]

Experimental Protocols
The following sections detail standard methodologies for the experimental determination of the

molecular weight and density of liquid organic compounds such as citronellyl nitrile.

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique that

combines the separation capabilities of gas chromatography with the detection power of mass

spectrometry to identify and quantify compounds in a sample.[12][13]

Principle: The sample is first vaporized and injected into a gas chromatograph, where its

components are separated based on their volatility and interaction with the stationary phase of

the column.[11] As each component elutes from the column, it enters the mass spectrometer. In

the mass spectrometer, the molecules are ionized, typically by electron impact (EI), causing

them to fragment.[11] The resulting ions are then separated based on their mass-to-charge

ratio (m/z).[14] The molecular ion peak in the resulting mass spectrum corresponds to the

molecular weight of the compound.

Methodology:

Sample Preparation: A dilute solution of citronellyl nitrile is prepared in a volatile organic

solvent (e.g., dichloromethane or hexane) at a concentration of approximately 10 µg/mL.[15]

The sample should be free of particulates.[15]
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Instrumentation Setup:

Gas Chromatograph (GC): Equipped with a capillary column suitable for the analysis of

volatile organic compounds (e.g., a non-polar DB-5 or similar).

Injector: Set to a temperature that ensures complete vaporization of the sample without

thermal degradation (typically 250°C).

Oven Temperature Program: A temperature gradient is programmed to ensure good

separation of the sample components. For example, starting at 60°C, holding for 2

minutes, then ramping to 280°C at 10°C/min.

Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.

Mass Spectrometer (MS): The ion source is typically set to electron ionization (EI) at 70

eV. The mass analyzer is set to scan a mass range appropriate for the expected molecular

weight (e.g., m/z 40-400).

Analysis: A small volume (typically 1 µL) of the prepared sample is injected into the GC. The

separated components are then introduced into the MS for analysis.

Data Interpretation: The resulting mass spectrum for the citronellyl nitrile peak is analyzed.

The peak with the highest m/z value that is consistent with the expected molecular structure

is identified as the molecular ion peak, which directly provides the molecular weight of the

compound.

The use of a digital density meter based on the oscillating U-tube principle is a standard

method for the precise determination of the density of liquids, as outlined in ASTM D4052.[1][2]

[4][5][16]

Principle: A small volume of the liquid sample is introduced into a U-shaped borosilicate glass

tube, which is electronically excited to oscillate at its natural frequency.[3][6][17] The density of

the liquid affects the total mass of the tube, which in turn alters its oscillation frequency. The

instrument measures the period of oscillation and calculates the density based on a calibration

with fluids of known density (e.g., air and water).[3]

Methodology:
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Instrument Calibration: The density meter is calibrated according to the manufacturer's

instructions using two standards of known density, typically dry air and deionized water.

Temperature Control: The measuring cell is brought to and maintained at the desired

measurement temperature (e.g., 20°C or 25°C) with high precision (typically ±0.05°C).[5]

Sample Injection: A small volume (approximately 1-2 mL) of citronellyl nitrile is carefully

injected into the U-tube using a syringe, ensuring that no air bubbles are introduced, as

these would affect the accuracy of the measurement.[2] For opaque samples, automatic

bubble detection is recommended.[16]

Measurement: The instrument measures the oscillation period of the U-tube containing the

sample and calculates the density. The reading is allowed to stabilize before being recorded.

Cleaning: After the measurement, the U-tube is thoroughly cleaned with appropriate solvents

and dried before the next sample is introduced.

Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the characterization of a chemical

compound like citronellyl nitrile, from initial identification to the determination of its physical

properties.
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Workflow for Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://blog.ansi.org/ansi/astm-d4052-22-test-density-api-gravity-petroleum/
https://blog.ansi.org/ansi/astm-d4052-22-test-density-api-gravity-petroleum/
https://en.wikipedia.org/wiki/Oscillating_U-tube
https://eralytics.com/standards/astm-d4052/
https://ayalytical.com/methods/astm-d4052/
https://m.made-in-china.com/product/Electronic-Liquid-Density-Meter-U-Tube-Oscillation-Method-866360145.html
https://m.made-in-china.com/product/Electronic-Liquid-Density-Meter-U-Tube-Oscillation-Method-866360145.html
https://wiki.anton-paar.com/ie-en/u-tube-technology-in-digital-laboratory-density-meters/
https://wiki.anton-paar.com/ie-en/u-tube-technology-in-digital-laboratory-density-meters/
https://www.eag.com/techniques/density-determination-of-solids-and-liquids/
https://www.truedyne.com/density-measurement-basics-part-1/?lang=en
https://rudolphresearch.com/density-meter/
https://www.thermofisher.com/jp/ja/home/industrial/mass-spectrometry/mass-spectrometry-learning-center/gas-chromatography-mass-spectrometry-gc-ms-information/gc-ms-sample-preparation.html
https://www.hovogen.com/post/a-comprehensive-guide-to-gas-chromatography-mass-spectrometry-gc-ms
https://en.wikipedia.org/wiki/Gas_chromatography%E2%80%93mass_spectrometry
https://cires1.colorado.edu/jimenez/CHEM-5181/Labs/Gas_Chromatography.pdf
https://www.uoguelph.ca/aac/system/files/GC-MS%20Sample%20Preparation%20Guidelines-2021.pdf
https://store.astm.org/d4052-22.html
https://m.made-in-china.com/product/Electronic-Liquid-Density-Meter-U-Tube-Oscillation-Method--866360145.html
https://m.made-in-china.com/product/Electronic-Liquid-Density-Meter-U-Tube-Oscillation-Method--866360145.html
https://www.benchchem.com/product/b1228654#citronellyl-nitrile-molecular-weight-and-density
https://www.benchchem.com/product/b1228654#citronellyl-nitrile-molecular-weight-and-density
https://www.benchchem.com/product/b1228654#citronellyl-nitrile-molecular-weight-and-density
https://www.benchchem.com/product/b1228654#citronellyl-nitrile-molecular-weight-and-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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